2,6-dicyclopropylaniline hydrochloride
Overview
Description
2,6-Dicyclopropylaniline hydrochloride (DCPAH) is an organic compound that is widely used in the synthesis of pharmaceuticals, polymers, and other materials. DCPAH is a cyclic amine, which is a type of organic compound that contains a nitrogen atom in a ring structure. DCPAH is a white, crystalline solid that is soluble in water and organic solvents.
Scientific Research Applications
2,6-dicyclopropylaniline hydrochloride has a wide range of applications in scientific research. It has been used as a ligand in the synthesis of metallocene complexes, as a catalyst in the synthesis of polymers, and as a reagent in the synthesis of pharmaceuticals. 2,6-dicyclopropylaniline hydrochloride has also been used in the synthesis of organic semiconductors, and as a reagent in the synthesis of organic catalysts.
Mechanism of Action
2,6-dicyclopropylaniline hydrochloride functions as a nucleophilic reagent in a variety of chemical reactions. In the presence of a base, such as sodium hydroxide, 2,6-dicyclopropylaniline hydrochloride can react with electrophiles, such as halogenated compounds, to form a cyclic amine. 2,6-dicyclopropylaniline hydrochloride can also react with nucleophiles, such as amines, to form cyclic amines.
Biochemical and Physiological Effects
2,6-dicyclopropylaniline hydrochloride has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the metabolism of drugs, and to inhibit the activity of enzymes involved in the metabolism of fatty acids. 2,6-dicyclopropylaniline hydrochloride has also been shown to have anti-inflammatory and anti-oxidant effects, and to have an effect on the regulation of gene expression.
Advantages and Limitations for Lab Experiments
2,6-dicyclopropylaniline hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive, and can be synthesized easily using a variety of methods. 2,6-dicyclopropylaniline hydrochloride is also relatively stable, and does not degrade easily. However, 2,6-dicyclopropylaniline hydrochloride is toxic and can be hazardous to work with, and should be handled with care.
Future Directions
In the future, 2,6-dicyclopropylaniline hydrochloride could be used to develop more efficient methods for the synthesis of pharmaceuticals and polymers. 2,6-dicyclopropylaniline hydrochloride could also be used to develop more efficient catalysts for organic reactions. Additionally, 2,6-dicyclopropylaniline hydrochloride could be used to develop new methods for the synthesis of organic semiconductors and organic catalysts. Finally, 2,6-dicyclopropylaniline hydrochloride could be used to study the biochemical and physiological effects of cyclic amines, and to develop new drugs that target specific enzymes.
Synthesis Methods
2,6-dicyclopropylaniline hydrochloride can be synthesized via a variety of methods, including the reaction of cyclopropyl amine with chloroform, the reaction of cyclopropyl amine with dichloromethane, and the reaction of cyclopropyl amine with hydrochloric acid. In each of these methods, the cyclopropyl amine is reacted with a halogenated compound in the presence of a base, such as sodium hydroxide, to form 2,6-dicyclopropylaniline hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,6-dicyclopropylaniline hydrochloride can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Cyclopropylmagnesium bromide", "Aniline", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Sodium sulfate", "Magnesium sulfate", "Methanol", "Acetic anhydride", "Sulfuric acid" ], "Reaction": [ "Step 1: Preparation of 2,6-dicyclopropylaniline", "Cyclopropylmagnesium bromide is prepared by reacting cyclopropyl bromide with magnesium metal in anhydrous ether. Aniline is then added to the reaction mixture and stirred at room temperature for several hours. The resulting mixture is then quenched with dilute hydrochloric acid and extracted with ethyl acetate. The organic layer is washed with water, dried over sodium sulfate, and concentrated under reduced pressure to give 2,6-dicyclopropylaniline as a yellow oil.", "Step 2: Preparation of 2,6-dicyclopropylaniline hydrochloride", "2,6-dicyclopropylaniline is dissolved in methanol and hydrochloric acid is added dropwise to the solution until the pH reaches 2. The resulting mixture is stirred at room temperature for several hours and the precipitated solid is collected by filtration. The solid is washed with cold methanol and dried under vacuum to give 2,6-dicyclopropylaniline hydrochloride as a white solid.", "Step 3: Purification of 2,6-dicyclopropylaniline hydrochloride", "2,6-dicyclopropylaniline hydrochloride is dissolved in water and the pH is adjusted to 10 with sodium hydroxide. The resulting mixture is extracted with ethyl acetate and the organic layer is washed with water, dried over magnesium sulfate, and concentrated under reduced pressure. The crude product is then dissolved in methanol and acetic anhydride is added dropwise to the solution. The mixture is stirred at room temperature for several hours and the precipitated solid is collected by filtration. The solid is washed with cold methanol and dried under vacuum to give pure 2,6-dicyclopropylaniline hydrochloride as a white solid." ] } | |
CAS RN |
2763749-22-8 |
Product Name |
2,6-dicyclopropylaniline hydrochloride |
Molecular Formula |
C12H16ClN |
Molecular Weight |
209.7 |
Purity |
95 |
Origin of Product |
United States |
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